Cas no 1249644-70-9 (n-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine)

• Product Name: n-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine
• CAS No: 1249644-70-9
• MF: C₁₁H₂₁N₃S
• MW: 227.369540929794
• CID: 5273407
• Update Time: 2025-06-20

n-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (4-{[ethyl(2-methylpropyl)amino]methyl}-1,3-thiazol-2-yl)methanamine
• n-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine
• 2,4-Thiazoledimethanamine, N4-ethyl-N4-(2-methylpropyl)-

• Inchi： 1S/C11H21N3S/c1-4-14(6-9(2)3)7-10-8-15-11(5-12)13-10/h8-9H,4-7,12H2,1-3H3
• InChI Key： MNMVPPGWQIVKRX-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC(=C1)CN(CC)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 175
• XLogP3: 1.4
• Topological Polar Surface Area: 70.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on n-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine

Introduction to N-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine and Its Significance in Modern Chemical Biology

N-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine (CAS No. 1249644-70-9) is a sophisticated organic compound that has garnered considerable attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its thiazole core and amine functional groups, represents a promising candidate for further exploration in drug discovery and molecular research.

The structural motif of this molecule, particularly the thiazole ring, is a well-documented scaffold in medicinal chemistry. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of an aminomethyl group at the 2-position of the thiazole ring introduces additional reactivity, making it a versatile building block for the synthesis of more complex molecules.

The N-ethyl-2-methylpropan-1-amine moiety at one end of the molecule adds another layer of complexity, influencing both the solubility and interactions of the compound with biological targets. This particular arrangement suggests potential applications in modulating protein-protein interactions or serving as a precursor for more targeted therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can interact with biological systems at a molecular level. The compound N-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine aligns with this trend, as it combines structural features that are known to enhance binding affinity and selectivity. For instance, the amine groups can form hydrogen bonds with polar residues in protein targets, while the hydrophobic thiazole ring can interact favorably with hydrophobic pockets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The flexibility provided by the amine groups allows for further functionalization, enabling chemists to tailor the properties of the resulting compounds to specific biological needs. This adaptability is crucial in drug discovery, where precision and specificity are paramount.

The field of chemical biology has seen significant advancements in computational methods for predicting molecular interactions. These tools have been instrumental in identifying promising candidates like N-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine for further experimental validation. By leveraging machine learning algorithms and large datasets, researchers can quickly screen thousands of compounds for their potential to interact with specific targets, significantly reducing the time and resources required for drug development.

Recent studies have highlighted the importance of understanding the three-dimensional structure of biological targets at an atomic level. This knowledge is essential for designing molecules that can bind tightly and selectively to these targets. The structural features of N-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine make it an attractive candidate for such studies, as it possesses both polar and non-polar regions that can be optimized for interaction with specific proteins or enzymes.

In addition to its potential as a drug intermediate, this compound may also find applications in materials science and nanotechnology. The unique combination of functional groups provides opportunities for designing novel materials with tailored properties. For example, it could be used to develop polymers or coatings that exhibit enhanced biocompatibility or mechanical strength.

The synthesis of N-((2-(Aminomethyl)thiazol-4-yl)methyl)-N-ethyl-2-methylpropan-1-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic chemistry have made it possible to achieve these conditions more efficiently than ever before. Techniques such as flow chemistry and continuous manufacturing are particularly useful in this context, as they allow for precise control over reaction conditions and scalability.

The safety profile of this compound is another critical consideration. While it does not fall under any hazardous or restricted categories, proper handling procedures must still be followed to ensure worker safety and environmental protection. Standard laboratory practices, including personal protective equipment (PPE) use and proper waste disposal, are essential when working with any chemical substance.

The regulatory landscape surrounding new chemical entities like N-((2-(Aminomethyl)thiazol-4-yli)methyle)-N-ethyI - 2-methyIpropa n - 1 - am ine) is continually evolving. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the evaluation and approval of new drugs. These agencies require extensive data on safety, efficacy, and quality before approving a new therapeutic agent.

In conclusion, N-( ( 2 - ( A min om eth y l ) thi az ol - 4 - y l ) m eth y l ) - N - e th y l - 2 - m eth y l p ropa n - 1 - am ine ( CAS No . 1249644 - 70 - 9 ) is a multifaceted compound with significant potential in various fields of science and technology . Its unique structural features make it an attractive candidate for further research , particularly in drug discovery , materials science , and nanotechnology . As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in shaping the future of chemical biology . p >